Cas no 896365-93-8 (2-chloro-6-fluoro-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzamide)

• Product Name: 2-chloro-6-fluoro-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzamide
• CAS No: 896365-93-8
• MF: C₁₈H₁₆ClFN₂O₂
• MW: 346.783246994019
• CID: 5980965
• PubChem ID: 18573316
• Update Time: 2025-05-26

2-chloro-6-fluoro-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoro-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzamide
• Benzamide, 2-chloro-6-fluoro-N-[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]-
• F2539-0169
• 896365-93-8
• 2-chloro-6-fluoro-N-(5-oxo-1-(p-tolyl)pyrrolidin-3-yl)benzamide
• AKOS024658344
• 2-chloro-6-fluoro-N-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]benzamide

• Inchi： 1S/C18H16ClFN2O2/c1-11-5-7-13(8-6-11)22-10-12(9-16(22)23)21-18(24)17-14(19)3-2-4-15(17)20/h2-8,12H,9-10H2,1H3,(H,21,24)
• InChI Key： ORUOGVFAZGGCLM-UHFFFAOYSA-N
• SMILES： C(NC1CC(=O)N(C2=CC=C(C)C=C2)C1)(=O)C1=C(F)C=CC=C1Cl

Computed Properties

• Exact Mass: 346.0884336g/mol
• Monoisotopic Mass: 346.0884336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 565.9±50.0 °C(Predicted)
• pka: 11.89±0.20(Predicted)

Additional information on 2-chloro-6-fluoro-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzamide

Introduction to 2-chloro-6-fluoro-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzamide (CAS No. 896365-93-8)

2-chloro-6-fluoro-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzamide, identified by its CAS number 896365-93-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a pyrrolidinone core, which is a privileged scaffold in drug discovery due to its ability to interact with biological targets in multiple ways. The presence of fluorine and chlorine substituents at specific positions enhances its pharmacological potential, making it a promising candidate for further investigation.

The structural features of 2-chloro-6-fluoro-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzamide contribute to its unique chemical and biological properties. The 5-oxopyrrolidin-3-yl moiety is particularly noteworthy, as it provides a rigid framework that can be tailored for optimal binding affinity to biological targets. Additionally, the 4-methylphenyl group introduces a hydrophobic region, which is often crucial for membrane receptor interactions. The 2-chloro and 6-fluoro substituents further modulate the electronic properties of the molecule, influencing its reactivity and selectivity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like 2-chloro-6-fluoro-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzamide are being explored for their potential applications in treating various diseases, including cancer, inflammation, and neurological disorders. The pyrrolidinone scaffold has shown promise in modulating enzyme activity and receptor binding, making it a valuable asset in the quest for new drug candidates.

One of the most compelling aspects of 2-chloro-6-fluoro-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzamide is its versatility in chemical modification. Researchers can leverage its core structure to develop derivatives with enhanced pharmacokinetic properties or targeted mechanisms of action. For instance, the introduction of additional functional groups can alter the solubility, metabolic stability, or cell permeability of the compound, thereby optimizing its therapeutic profile.

The synthesis of 2-chloro-6-fluoro-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. These synthetic strategies not only ensure high yields but also allow for scalability, which is essential for preclinical and clinical development.

Recent studies have highlighted the importance of fluorine-containing compounds in drug design due to their ability to enhance binding affinity and metabolic stability. The 6-fluoro substituent in 2-chloro-6-fluoro-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-yibenzoamide plays a critical role in these aspects. Fluorine atoms can participate in favorable interactions with hydrogen bond donors and acceptors, leading to stronger binding to biological targets. Moreover, fluorine substitution often improves the compound's resistance to enzymatic degradation, extending its half-life in vivo.

The N-(4-methylphenyl) group contributes to the hydrophobicity of the molecule, which is advantageous for interactions with lipid-rich environments such as cell membranes. This feature is particularly relevant for drugs targeting membrane-bound receptors or enzymes embedded within cellular membranes. Additionally, the 2-chloro substituent can influence electronic distribution across the molecule, affecting its reactivity and interaction with biological targets.

In preclinical studies, 2-chloro-6-fluoro-N-1-(4-methylphenyl)-5 oxopyrrolidin -3 - ylbenzamide has demonstrated promising activity against several disease models. Its ability to modulate key biological pathways suggests potential therapeutic applications in areas where current treatments are limited or inadequate. For example, research indicates that this compound may exhibit inhibitory effects on enzymes involved in cancer cell proliferation or inflammatory responses.

The development of novel drug candidates like 2-chloro - 6 - fluoro - N - 1 - ( 4 - methyl phenyl ) - 5 oxopy r r o lidin - 3 - yl benz amide relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. High-throughput screening technologies have accelerated the identification of lead compounds with desirable pharmacological properties. Furthermore , computational modeling techniques such as molecular docking and virtual screening have enabled researchers to predict binding affinities and optimize molecular structures before experimental validation.

The future prospects for 2-chloro - 6 - fluoro - N - 1 - ( 4 - methyl phenyl ) - 5 oxopy r r o lidin - 3 yl benz amide are exciting , with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic indications . As our understanding of disease biology evolves , so too will our ability to design molecules that precisely target pathological processes while minimizing off-target effects . This compound represents an excellent example of how structural innovation can lead to breakthroughs in medicine .